Cas no 156-12-7 (Benzeneethanamine,3,4-dichloro-a-methyl-, hydrochloride, (+)- (9CI))

Benzeneethanamine,3,4-dichloro-a-methyl-, hydrochloride, (+)- (9CI) structure
156-12-7 structure
Product Name:Benzeneethanamine,3,4-dichloro-a-methyl-, hydrochloride, (+)- (9CI)
CAS No:156-12-7
MF:C9H12Cl3N
MW:240.557279586792
CID:237566
PubChem ID:201553
Update Time:2025-04-19

Benzeneethanamine,3,4-dichloro-a-methyl-, hydrochloride, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,3,4-dichloro-a-methyl-, hydrochloride, (+)- (9CI)
    • 2-(3,4-dichloro-phenoxy)-ethanol
    • 2-(3,4-dichloro-phenyl)-1-methyl-ethylamine, hydrochloride
    • 2-(3,4-Dichlor-phenoxy)-aethanol
    • 2-(3,4-Dichlor-phenyl)-1-methyl-aethylamin, Hydrochlorid
    • CTK2A4092
    • Ethanol, 2-(3,4-dichlorophenoxy)-
    • SureCN9451250
    • 2643-14-3
    • dl-3,4-Dichloro-alpha-methylphenethylamine hydrochloride
    • Phenethylamine, 3,4-dichloro-alpha-methyl-, hydrochloride, dl-
    • dl-m,p-Dicloro-alpha-metilfenetilamina HCl
    • 3,4-Dichloro-alpha-methylbenzeneethanamine hydrochloride
    • 3,4-DICHLOROPHENYL-2-AMINOPROPANE HYDROCHLORIDE
    • 6229-86-3
    • Q17JEA2FRD
    • 156-12-7
    • BENZENEETHANAMINE, 3,4-DICHLORO-.ALPHA.-METHYL-, HYDROCHLORIDE (1:1)
    • PHENETHYLAMINE, 3,4-DICHLORO-.ALPHA.-METHYL-, HYDROCHLORIDE
    • UNII-Q17JEA2FRD
    • DTXSID30949317
    • Benzeneethanamine, 3,4-dichloro-alpha-methyl-, hydrochloride
    • NSC-93734
    • CHEMBL1987806
    • NSC93734
    • 1-(3,4-Dichlorophenyl)propan-2-amine--hydrogen chloride (1/1)
    • dl-m,p-Dicloro-alpha-metilfenetilamina HCl [Italian]
    • Inchi: 1S/C9H11Cl2N.ClH/c1-6(12)4-7-2-3-8(10)9(11)5-7;/h2-3,5-6H,4,12H2,1H3;1H
    • InChI Key: OFHUVEDFQIRAKY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CC(C)N)Cl.Cl

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 239.003532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 52.54
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